![molecular formula C17H13N3O2S B2598040 3-(1,3-Benzodioxol-5-yl)-6-(pyridin-2-ylmethylsulfanyl)pyridazine CAS No. 872695-53-9](/img/structure/B2598040.png)
3-(1,3-Benzodioxol-5-yl)-6-(pyridin-2-ylmethylsulfanyl)pyridazine
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Description
3-(1,3-Benzodioxol-5-yl)-6-(pyridin-2-ylmethylsulfanyl)pyridazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as pharmacology, medicinal chemistry, and drug development. This compound is known for its unique structure and properties, which make it a promising candidate for the development of novel drugs that can target specific diseases.
Scientific Research Applications
- SB-431542 acts as a potent inhibitor of the transforming growth factor-beta (TGF-β) signaling pathway. TGF-β plays a crucial role in cell growth, differentiation, and immune responses. By blocking this pathway, SB-431542 has potential therapeutic applications in cancer, fibrosis, and autoimmune diseases .
- Researchers have explored SB-431542 for its ability to maintain pluripotency in embryonic stem cells (ESCs) and induced pluripotent stem cells (iPSCs). It enhances self-renewal and prevents differentiation, making it valuable in regenerative medicine and tissue engineering .
- SB-431542 exhibits neuroprotective effects by modulating signaling pathways involved in neuronal survival and regeneration. It may hold promise for treating neurodegenerative disorders like Alzheimer’s and Parkinson’s disease .
- In cancer research, SB-431542 has been investigated as a potential therapeutic agent. Its anti-proliferative properties and ability to inhibit epithelial-mesenchymal transition (EMT) make it relevant for cancer treatment .
- The compound’s anti-inflammatory and anti-fibrotic effects have implications for cardiovascular health. It may help prevent cardiac fibrosis and improve heart function .
- SB-431542 serves as a valuable tool compound for studying TGF-β-related processes. Its use in high-throughput screening and drug discovery has led to the identification of novel targets and potential therapeutic candidates .
TGF-β Signaling Inhibition
Stem Cell Research
Neuroprotection
Cancer Therapy
Cardiovascular Disease
Chemical Biology and Drug Discovery
properties
IUPAC Name |
3-(1,3-benzodioxol-5-yl)-6-(pyridin-2-ylmethylsulfanyl)pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N3O2S/c1-2-8-18-13(3-1)10-23-17-7-5-14(19-20-17)12-4-6-15-16(9-12)22-11-21-15/h1-9H,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEGUSOAERMVWDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=NN=C(C=C3)SCC4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,3-Benzodioxol-5-yl)-6-(pyridin-2-ylmethylsulfanyl)pyridazine |
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